Cas no 1807118-67-7 (4-Bromo-2-fluoro-3-(methylthio)phenol)

• Product Name: 4-Bromo-2-fluoro-3-(methylthio)phenol
• CAS No: 1807118-67-7
• MF: C₇H₆BrFOS
• MW: 237.09
• CID: 5088830
• Update Time: 2026-03-02

4-Bromo-2-fluoro-3-(methylthio)phenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-3-(methylthio)phenol

• Inchi： 1S/C7H6BrFOS/c1-11-7-4(8)2-3-5(10)6(7)9/h2-3,10H,1H3
• InChI Key： LVIPBRNQRSZQSZ-UHFFFAOYSA-N
• SMILES： C1(F)=C(O)C=CC(Br)=C1SC

Additional information on 4-Bromo-2-fluoro-3-(methylthio)phenol

Recent Advances in the Study of 4-Bromo-2-fluoro-3-(methylthio)phenol (CAS: 1807118-67-7) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-fluoro-3-(methylthio)phenol (CAS: 1807118-67-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The information presented here is derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the role of 4-Bromo-2-fluoro-3-(methylthio)phenol as a key intermediate in the synthesis of novel bioactive molecules. Its bromo and fluoro substituents, combined with the methylthio group, make it a versatile building block for the development of pharmaceuticals targeting various diseases, including cancer, infectious diseases, and neurological disorders. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, to further functionalize this compound and explore its pharmacological properties.

One of the most promising applications of 4-Bromo-2-fluoro-3-(methylthio)phenol is its use in the development of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, suggesting its potential as a lead compound for anticancer drug development. Further optimization of its structure is underway to improve selectivity and reduce off-target effects.

In addition to its role in kinase inhibition, 4-Bromo-2-fluoro-3-(methylthio)phenol has shown antimicrobial activity against a range of pathogenic bacteria and fungi. Researchers have synthesized analogs of this compound and evaluated their efficacy in combating drug-resistant strains. The results indicate that certain derivatives possess broad-spectrum antimicrobial activity, making them candidates for the development of new antibiotics. These findings are particularly relevant in the context of the growing global threat of antimicrobial resistance.

Another area of interest is the compound's potential application in neurodegenerative disease research. Recent studies have explored its ability to modulate oxidative stress and inflammation, which are key factors in diseases such as Alzheimer's and Parkinson's. While the exact mechanism of action remains under investigation, early data suggest that 4-Bromo-2-fluoro-3-(methylthio)phenol derivatives may offer neuroprotective effects, paving the way for further preclinical studies.

Despite these promising findings, challenges remain in the development of 4-Bromo-2-fluoro-3-(methylthio)phenol-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through rigorous pharmacokinetic and pharmacodynamic studies. Researchers are also exploring novel drug delivery systems to enhance the compound's efficacy and reduce potential side effects.

In conclusion, 4-Bromo-2-fluoro-3-(methylthio)phenol (CAS: 1807118-67-7) represents a valuable scaffold in medicinal chemistry with diverse therapeutic applications. Continued research into its synthesis, biological activity, and mechanism of action will be essential for unlocking its full potential. This brief underscores the importance of interdisciplinary collaboration in advancing the development of this compound and its derivatives for clinical use.